Cas no 2138428-74-5 (4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2138428-74-5
• MF: C₉H₉ClN₄O
• MW: 224.646960020065
• CID: 6226369
• PubChem ID: 165451202
• Update Time: 2025-10-24

4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 2138428-74-5
• EN300-713513
• 4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol

• Inchi： 1S/C9H9ClN4O/c1-5-7(9(15)14(2)13-5)8-11-4-3-6(10)12-8/h3-4,13H,1-2H3
• InChI Key： MBLDCNUDIOPXSL-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(C2C(N(C)NC=2C)=O)=N1

Computed Properties

• Exact Mass: 224.0464886g/mol
• Monoisotopic Mass: 224.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol

Introduction to 4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2138428-74-5)

4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol, identified by its CAS number 2138428-74-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to the pyrazole and pyrimidine classes, which are well-documented for their roles in drug discovery and development. The presence of both chloro and methyl substituents in its structure suggests a high degree of functionalization, making it a promising candidate for further exploration in medicinal chemistry.

The structural framework of 4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol consists of a pyrazole core substituted at the 5-position with a 1,3-dimethyl group, while the 2-position of the pyrimidine ring is linked to the pyrazole moiety through a chloro-substituted pyrimidinyl group. This particular arrangement of functional groups creates a unique chemical profile that may contribute to its interaction with biological targets. The compound's molecular formula and stereochemistry have been meticulously characterized using advanced spectroscopic techniques, ensuring its identity and purity for subsequent studies.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in cancer metabolism. Pyrazole derivatives have been extensively studied for their ability to modulate key metabolic pathways such as glycolysis, glutaminolysis, and fatty acid oxidation. The compound 4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol has been hypothesized to interfere with these pathways by inhibiting enzymes like isocitrate dehydrogenase (IDH) or lactate dehydrogenase (LDH). Preliminary computational studies suggest that the chloro group may enhance binding affinity by forming hydrogen bonds or hydrophobic interactions with specific residues in the target enzyme's active site.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. The combination of pyrazole and pyrimidine moieties provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic properties. For instance, replacing the chloro group with another heterocyclic ring or introducing additional substituents could alter its solubility, bioavailability, and metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical translation.

Recent experimental investigations have begun to elucidate the biological activity of 4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol. In vitro assays have demonstrated that this compound exhibits modest inhibitory effects on certain kinases associated with tumor proliferation. While these preliminary findings are promising, further studies are needed to confirm its selectivity and efficacy against relevant therapeutic targets. Additionally, cell-based assays are being conducted to assess its ability to induce apoptosis or arrest cell cycle progression in cancer cell lines.

The synthesis of 4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol represents a significant achievement in synthetic organic chemistry. The multi-step synthetic route involves condensation reactions between appropriately substituted precursors followed by functional group transformations such as chlorination and methylation. Advanced techniques like cross-coupling reactions have been employed to construct the pyrimidine-pyrazole bridge efficiently. The optimization of reaction conditions has been critical to achieving high yields and purity, ensuring that subsequent biological evaluations are performed on material of pharmaceutical grade quality.

The pharmacokinetic profile of this compound is another area of active investigation. In vivo studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Early data suggest that it exhibits reasonable oral bioavailability and moderate tissue distribution, which are favorable characteristics for an antineoplastic agent. However, challenges such as potential liver metabolism or renal clearance must be addressed to enhance its therapeutic index.

Given the increasing demand for targeted therapies in oncology, 4-(4-chloropyrimidin-2-yl)-1,3-dimethyl-1H-pyrazol-5-ol holds considerable promise as a lead compound for further development. Collaborative efforts between synthetic chemists and biologists are essential to translate these initial findings into clinical candidates. By leveraging cutting-edge technologies such as high-throughput screening (HTS) and fragment-based drug design (FBDD), researchers aim to identify derivatives with enhanced potency and reduced toxicity.

The regulatory landscape also plays a crucial role in advancing this compound through preclinical and clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that all synthesized material meets stringent quality standards required by regulatory agencies such as the FDA or EMA. Furthermore, ethical considerations regarding animal testing must be carefully managed to align with contemporary guidelines on laboratory animal welfare.

In conclusion,4-(4-chloropyrimidin-2-yll)-1,3-dimethyl-lH-pyrrolzole-S-oL (CAS No.l 2138428-l74-S) is a structurally intriguing compound with potential applications in oncology research Its unique chemical features make it an attractive scaffold for medicinal chemists seeking novel therapeutics The ongoing studies aimed at elucidating its biological activity pharmacokineticsand synthetic feasibility position it as a valuable asset inthe continuous questfor improved cancer treatments